Cas no 2639439-20-4 (tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate)

Tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate is a synthetic intermediate with applications in pharmaceutical and organic synthesis. Its structure features a tert-butyl ester group and a substituted imidazole moiety, offering versatility in further functionalization. The compound’s stability under standard conditions and compatibility with various reaction conditions make it a valuable building block for drug discovery and fine chemical production. The presence of both aromatic and heterocyclic components enhances its utility in constructing complex molecular architectures. Its well-defined reactivity profile allows for selective modifications, facilitating its use in the development of bioactive molecules and specialty chemicals.
tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate structure
2639439-20-4 structure
Product Name:tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate
CAS No:2639439-20-4
MF:C16H21N3O2
MW:287.356843709946
CID:5642095
PubChem ID:165903356
Update Time:2025-05-26

tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-{[(1-methyl-1H-imidazol-2-yl)methyl]amino}benzoate
    • EN300-28230055
    • 2639439-20-4
    • tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate
    • Inchi: 1S/C16H21N3O2/c1-16(2,3)21-15(20)12-5-7-13(8-6-12)18-11-14-17-9-10-19(14)4/h5-10,18H,11H2,1-4H3
    • InChI Key: NYDZQRPPUFMTNX-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)NCC1=NC=CN1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 287.16337692g/mol
  • Monoisotopic Mass: 287.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.2Ų

tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate Pricemore >>

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Additional information on tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate

Comprehensive Overview of tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate (CAS No. 2639439-20-4)

The compound tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate (CAS No. 2639439-20-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl ester group and a 1-methyl-1H-imidazol-2-yl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The methylamino linkage in tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate provides a reactive site for further functionalization, enabling the creation of novel compounds with tailored properties. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

From a synthetic perspective, CAS No. 2639439-20-4 is often explored for its role in multicomponent reactions and catalysis. Its stability under various conditions makes it a reliable building block for complex molecular architectures. Additionally, the benzoate group contributes to its solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry.

The growing interest in heterocyclic compounds like tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate is reflected in the increasing number of scientific publications and patents. Researchers are investigating its potential in addressing challenges such as drug resistance and enzyme modulation. Its structural features also make it a candidate for bioorthogonal chemistry, a field that focuses on reactions compatible with living systems.

For those seeking custom synthesis or bulk quantities of CAS No. 2639439-20-4, it is essential to collaborate with reputable suppliers who adhere to stringent quality control measures. The compound's purity and stability are critical for ensuring reproducible results in both academic and industrial settings. Furthermore, its handling and storage should comply with standard laboratory protocols to maintain its integrity.

In conclusion, tert-butyl 4-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate represents a promising scaffold in modern chemistry. Its applications span from pharmaceutical development to material science, underscoring its relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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